Cas no 1798512-24-9 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]acetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]acetamide
• CAS No: 1798512-24-9
• MF: C₁₂H₂₀N₂O₃S
• MW: 272.363801956177
• CID: 5375196
• Update Time: 2025-09-28

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Hydroxy-2-methyl-3-(methylthio)propyl]-3,5-dimethyl-4-isoxazoleacetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]acetamide

• Inchi： 1S/C12H20N2O3S/c1-8-10(9(2)17-14-8)5-11(15)13-6-12(3,16)7-18-4/h16H,5-7H2,1-4H3,(H,13,15)
• InChI Key： WKBLEMJGRIAUTR-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CC(NCC(O)(C)CSC)=O)C(C)=N1

Experimental Properties

• Density: 1.180±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.7±50.0 °C(Predicted)
• pka: 13.68±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-hydroxy-2-methyl-3-(methylsulfanyl)propyl]acetamide

2-(3,5-Dimethyl-1,2-Oxazol-4-yl)-N-[2-Hydroxy-2-Methyl-3-(Methylsulfanyl)Propyl]Acetamide: A Comprehensive Overview

The compound 2-(3,5-Dimethyl-1,2-Oxazol-4-yl)-N-[2-Hydroxy-2-Methyl-3-(Methylsulfanyl)Propyl]Acetamide, with the CAS number 1798512-24-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a 1,2-oxazole ring system substituted with methyl groups at positions 3 and 5, an acetamide group at position 4, and a side chain containing a hydroxyl group, a methyl group, and a methylsulfanyl group. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of oxazole-containing compounds in various therapeutic areas. The 1,2-oxazole ring is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of drugs. In this compound, the substitution pattern on the oxazole ring further modulates its physicochemical properties. The presence of methyl groups at positions 3 and 5 increases the lipophilicity of the molecule, potentially improving its absorption across biological membranes. Additionally, the acetamide group at position 4 introduces amide bonds that can influence the molecule's solubility and interaction with biological targets.

The side chain of this compound is particularly interesting due to its functional diversity. The hydroxyl group at position 2 introduces hydrophilic character into the molecule, while the methyl group at the same position adds steric bulk. The methylsulfanyl group at position 3 introduces sulfur-based interactions, which are known to play a role in enzyme inhibition and receptor binding. Recent research has demonstrated that such functional groups can significantly enhance the potency and selectivity of bioactive molecules.

From a synthetic perspective, this compound represents a sophisticated assembly of heterocyclic chemistry and acylation reactions. The synthesis involves the construction of the oxazole ring through either condensation or cyclization methods, followed by substitution reactions to introduce the acetamide group and the side chain. The optimization of these steps is critical to achieving high yields and purity levels required for pharmacological studies.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Furthermore, its ability to inhibit specific enzymes associated with neurodegenerative diseases has been explored in vitro. These findings underscore its potential as a lead compound for drug discovery efforts.

The development of analogs based on this compound's structure has also been an area of active research. By systematically modifying substituents on both the oxazole ring and the side chain, researchers aim to optimize pharmacokinetic profiles and therapeutic efficacy. For example, altering the length or functionalization of the side chain has been shown to significantly impact both solubility and bioavailability.

In conclusion, 2-(3,5-Dimethyl-1,2-Oxazol-4-yl)-N-[2-Hydroxy-2-Methyl-3-(Methylsulfanyl)Propyl]Acetamide represents a compelling example of how structural complexity can be harnessed to design bioactive molecules with diverse therapeutic applications. Its unique combination of functional groups and heterocyclic framework positions it as a valuable tool in advancing our understanding of molecular design principles in drug development.